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Compound Name:
1,4-Cyclohexanedimethanol

Dilaurate

Cat. No.: B1148393 Get Quote

Disclaimer: This document provides a comprehensive overview of the available scientific and

technical information regarding 1,4-Cyclohexanedimethanol Dilaurate. It is important to note

that while this compound is listed by some chemical suppliers as a biochemical reagent, there

is a notable scarcity of published research detailing its specific applications, experimental

protocols, and established roles in biochemical assays or drug development. This guide,

therefore, focuses on the well-documented properties of its precursor, 1,4-

Cyclohexanedimethanol (CHDM), and explores the potential, yet largely theoretical,

applications of its dilaurate ester based on the general characteristics of long-chain fatty acid

esters.

Introduction
1,4-Cyclohexanedimethanol Dilaurate (CAS No. 135025-34-2) is the diester of 1,4-

Cyclohexanedimethanol and lauric acid. Structurally, it consists of a cyclohexane ring with two

methylene groups, each esterified with a C12 fatty acid. This molecular architecture, combining

a cyclic diol with long aliphatic chains, suggests potential properties that could be of interest in

various biochemical and pharmaceutical contexts, such as a biomaterial or an excipient in drug

formulations. However, its current documented use in life science research is limited.[1][2] This

guide aims to provide researchers, scientists, and drug development professionals with a

foundational understanding of this compound, primarily by examining its constituent parts and

the general behavior of related chemical structures.
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Physicochemical Properties
Detailed experimental data on the physicochemical properties of 1,4-Cyclohexanedimethanol
Dilaurate are not readily available in the scientific literature. The table below summarizes the

basic chemical identifiers and specifications that have been found. For a more comprehensive

understanding, the properties of the parent diol, 1,4-Cyclohexanedimethanol (CHDM), are also

provided.

Table 1: Chemical Identifiers and Properties of 1,4-Cyclohexanedimethanol Dilaurate

Property Value Reference

CAS Number 135025-34-2 [2][3]

Molecular Formula C32H60O4 [2][3]

Molecular Weight 508.83 g/mol [3]

Purity (by GC) ≥90% [3]

Synonyms Not commonly available

Table 2: Physicochemical Properties of 1,4-Cyclohexanedimethanol (CHDM)

Property Value Reference

CAS Number 105-08-8 [4][5][6][7]

Molecular Formula C8H16O2 [4][5]

Molecular Weight 144.21 g/mol [4][5][6][8]

Appearance White waxy solid [5][6]

Melting Point 41-61 °C [5][6]

Boiling Point 284-288 °C [5]

Solubility Soluble in water [9]
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Synthesis of 1,4-Cyclohexanedimethanol (CHDM)
The industrial synthesis of CHDM is well-established and typically involves the hydrogenation

of dimethyl terephthalate (DMT) or terephthalic acid (TPA).[5][10] This process generally occurs

in two main steps. Alternative green synthesis routes from biomass-derived feedstocks are also

being explored.[11][12]

This protocol is a generalized representation of the industrial synthesis of CHDM.

Step 1: Hydrogenation of DMT to Dimethyl 1,4-Cyclohexanedicarboxylate (DMCD)

Reaction Setup: A high-pressure reactor is charged with dimethyl terephthalate (DMT) and a

palladium-based catalyst.

Hydrogenation: The reactor is pressurized with hydrogen gas. The reaction is typically

carried out at elevated temperatures and pressures.

Monitoring: The reaction progress is monitored by measuring hydrogen uptake and analyzing

aliquots by gas chromatography (GC).

Work-up: Upon completion, the catalyst is filtered off, and the resulting dimethyl 1,4-

cyclohexanedicarboxylate (DMCD) is purified.

Step 2: Hydrogenation of DMCD to 1,4-Cyclohexanedimethanol (CHDM)

Reaction Setup: The purified DMCD is transferred to a second high-pressure reactor with a

copper chromite catalyst.

Hydrogenation: The reactor is again pressurized with hydrogen to a higher pressure than in

the first step and heated.

Monitoring: The reaction is monitored for the disappearance of the DMCD ester peaks and

the appearance of the CHDM alcohol peaks by GC.

Purification: After the reaction is complete, the catalyst is removed by filtration. The crude

CHDM is then purified by distillation to yield a mixture of cis and trans isomers.[5]
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Figure 1: Workflow for the two-step synthesis of CHDM from DMT.

Synthesis of 1,4-Cyclohexanedimethanol Dilaurate
A specific, detailed experimental protocol for the synthesis of 1,4-Cyclohexanedimethanol
Dilaurate is not readily available in peer-reviewed literature. However, it can be synthesized

through standard esterification methods, such as a Fischer esterification.

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine 1,4-Cyclohexanedimethanol (1 equivalent), lauric acid (2.2 equivalents),

and a suitable solvent such as toluene.

Catalysis: Add a catalytic amount of a strong acid, for example, p-toluenesulfonic acid.

Reaction: Heat the mixture to reflux. The water formed during the reaction is azeotropically

removed and collected in the Dean-Stark trap.

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC) to observe the consumption of the starting materials and

the formation of the diester product.

Work-up: Once the reaction is complete, cool the mixture and wash it with a saturated

sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be further purified by column

chromatography on silica gel to yield pure 1,4-Cyclohexanedimethanol Dilaurate.
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Figure 2: Generalized reaction pathway for the synthesis of 1,4-Cyclohexanedimethanol
Dilaurate.

Potential Biochemical Applications (Theoretical)
The lack of specific studies on 1,4-Cyclohexanedimethanol Dilaurate necessitates a

theoretical exploration of its potential applications based on its structure. The presence of two

long, hydrophobic laurate chains and a more polar cyclohexane dimethanol core imparts an

amphiphilic character to the molecule, which could be leveraged in drug delivery and

formulation science.

Excipient in Drug Formulations
Long-chain fatty acid esters are known for their lubricating and emulsifying properties.[13] 1,4-
Cyclohexanedimethanol Dilaurate could potentially be used as an excipient in topical or oral

formulations to improve the solubility and bioavailability of poorly water-soluble drugs. Its waxy

nature at room temperature might also lend itself to applications in controlled-release

formulations.

Component of Lipid-Based Drug Delivery Systems
The amphiphilic nature of this molecule suggests it could be a component in the formation of

lipid-based drug delivery systems such as nanoparticles or microemulsions. These systems are

designed to encapsulate therapeutic agents, protecting them from degradation and facilitating

their transport to target sites. The long laurate chains would form a lipid core, while the central

cyclohexane moiety could interface with more polar environments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1148393?utm_src=pdf-body-img
https://www.benchchem.com/product/b1148393?utm_src=pdf-body
https://www.benchchem.com/product/b1148393?utm_src=pdf-body
https://www.benchchem.com/product/b1148393?utm_src=pdf-body
https://www.mdpi.com/1996-1073/17/24/6407
https://www.benchchem.com/product/b1148393?utm_src=pdf-body
https://www.benchchem.com/product/b1148393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,4-Cyclohexanedimethanol Dilaurate

Amphiphilic Nature
(Hydrophobic Chains + Polar Core)

Potential Applications

Excipient in Formulations Lipid-Based Drug Delivery

Enhance Drug Solubility Improve Bioavailability Component of Nanoparticles Component of Microemulsions

Click to download full resolution via product page

Figure 3: Conceptual relationship for potential applications of 1,4-Cyclohexanedimethanol
Dilaurate.

Safety and Toxicology
There is a significant lack of toxicological data for 1,4-Cyclohexanedimethanol Dilaurate. A

safety data sheet for the compound indicates that data on acute toxicity, skin

corrosion/irritation, and other toxicological endpoints are not available.[1] In contrast, the

precursor, 1,4-Cyclohexanedimethanol (CHDM), has undergone more extensive toxicological

evaluation.

Table 3: Toxicological Data for 1,4-Cyclohexanedimethanol (CHDM)
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Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)
>2000 mg/kg bw Rat [14]

Acute Dermal Toxicity

(LD50)
>2000 mg/kg bw Rat [14]

Acute Inhalation

Toxicity (LC50)
>1.25 mg/L Rat [14]

Skin Irritation Not irritating Rabbit [14]

Reproductive/Develop

mental Toxicity

No specific toxicity

observed
Rat [14]

Given the lack of data for the dilaurate, caution should be exercised when handling this

compound. Standard laboratory safety protocols, including the use of personal protective

equipment, are recommended.[1]

Conclusion and Future Perspectives
1,4-Cyclohexanedimethanol Dilaurate is a commercially available compound with limited

characterization in the scientific literature as a biochemical reagent. Its potential utility in the life

sciences, particularly in drug formulation and delivery, can be inferred from its amphiphilic

structure. However, this potential remains largely unexplored and unverified.

For researchers and drug development professionals, this compound represents an opportunity

for foundational research. Future studies should focus on:

Detailed Physicochemical Characterization: Including solubility in various solvents and buffer

systems, melting point, and stability.

Toxicological Evaluation: In vitro and in vivo studies to determine its safety profile.

Formulation Studies: Investigating its ability to act as an excipient or a component of drug

delivery systems for specific active pharmaceutical ingredients.
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Biocompatibility and Biodegradation: Assessing its interaction with biological systems and its

environmental fate.

Until such data becomes available, the use of 1,4-Cyclohexanedimethanol Dilaurate as a

biochemical reagent should be approached with an understanding of its current data limitations

and considered for exploratory research purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,4-Cyclohexanedimethanol Dilaurate: A Technical
Guide for Biochemical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148393#1-4-cyclohexanedimethanol-dilaurate-as-a-
biochemical-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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